Cas no 2172371-80-9 ({1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine)
{1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- 2172371-80-9
- EN300-1282410
- {1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine
- {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine
-
- Inchi: 1S/C12H17BrN2/c1-9-2-3-11(13)6-10(9)8-15-5-4-12(15)7-14/h2-3,6,12H,4-5,7-8,14H2,1H3
- InChI Key: DLHYXIUIXGSNPM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C)=C(C=1)CN1CCC1CN
Computed Properties
- Exact Mass: 268.05751g/mol
- Monoisotopic Mass: 268.05751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.3Ų
{1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1282410-1.0g |
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172371-80-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1282410-50mg |
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172371-80-9 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1282410-100mg |
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172371-80-9 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1282410-250mg |
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172371-80-9 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1282410-500mg |
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172371-80-9 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1282410-1000mg |
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172371-80-9 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1282410-2500mg |
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172371-80-9 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1282410-5000mg |
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172371-80-9 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1282410-10000mg |
{1-[(5-bromo-2-methylphenyl)methyl]azetidin-2-yl}methanamine |
2172371-80-9 | 10000mg |
$4545.0 | 2023-10-01 |
{1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine
Chemical Profile of {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine (CAS No. 2172371-80-9)
{1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine, identified by its CAS number 2172371-80-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two nitrogen atoms. The presence of a bromo substituent at the 5-position of the phenyl ring and a methyl group at the 2-position introduces unique electronic and steric properties, making it a promising candidate for further chemical and biological exploration.
The structural motif of {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine is particularly intriguing due to its potential for biological activity. The azetidine ring is a common scaffold in drug discovery, known for its ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets. The bromo and methyl substituents on the phenyl ring enhance the compound's lipophilicity, which is often a critical factor in drug absorption and distribution.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine are being investigated for their potential applications in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The unique structural features of this compound make it an attractive starting point for designing molecules that can modulate specific biological pathways.
One of the most exciting aspects of {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine is its potential as a building block for more complex drug candidates. The azetidine core can be functionalized in numerous ways, allowing chemists to tailor the compound's properties to specific biological targets. For instance, modifications at the nitrogen atoms or the side chain can alter the compound's solubility, stability, and binding affinity.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. By systematically varying the substituents on {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine, researchers can gain insights into how different structural features influence biological activity. This approach has led to the discovery of several lead compounds with promising therapeutic profiles. For example, derivatives of this molecule have shown inhibitory effects on certain enzymes implicated in cancer progression.
The role of computational chemistry in optimizing drug candidates cannot be overstated. Advanced computational methods are being employed to predict the binding modes of {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine to biological targets, thereby accelerating the drug discovery process. These simulations help identify key interactions between the compound and its target proteins, guiding chemists in making informed decisions about further modifications.
In addition to its potential as an active pharmaceutical ingredient (API), {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine may also serve as an intermediate in synthesizing other pharmacologically relevant compounds. Its versatile structure allows for multiple points of functionalization, making it a valuable tool in synthetic organic chemistry. Researchers are exploring various synthetic routes to access this compound efficiently, with an emphasis on green chemistry principles to minimize environmental impact.
The development of novel synthetic methodologies is another area where {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine has shown promise. Catalytic processes and transition metal-catalyzed reactions are being employed to streamline the synthesis of this compound and its derivatives. These advancements not only improve yield but also reduce costs associated with drug production.
As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine represents a prime example of how structural innovation can lead to breakthroughs in medicine. By leveraging cutting-edge chemical techniques and interdisciplinary collaboration, researchers are paving the way for next-generation therapeutics that address unmet medical needs.
The future prospects for {1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine are bright, with ongoing research aimed at expanding its applications across multiple therapeutic domains. As more data becomes available on its biological activity and pharmacokinetic properties, this compound is poised to make significant contributions to pharmaceutical science.
2172371-80-9 ({1-(5-bromo-2-methylphenyl)methylazetidin-2-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)